Cas no 1384581-02-5 (2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide)

• Product Name: 2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide
• CAS No: 1384581-02-5
• MF: C₂₀H₂₁F₂N₃O₃
• MW: 389.39585185051
• CID: 6575750
• PubChem ID: 72131579
• Update Time: 2025-07-18

2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z1230521397
• 1384581-02-5
• AKOS030666337
• 2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide
• 2,2-DIFLUORO-2-(3-FORMYLPHENOXY)-N-{[2-(PIPERIDIN-1-YL)PYRIDIN-3-YL]METHYL}ACETAMIDE
• EN300-26608801

• Inchi： 1S/C20H21F2N3O3/c21-20(22,28-17-8-4-6-15(12-17)14-26)19(27)24-13-16-7-5-9-23-18(16)25-10-2-1-3-11-25/h4-9,12,14H,1-3,10-11,13H2,(H,24,27)
• InChI Key： UQZAEJYAFCPQSS-UHFFFAOYSA-N
• SMILES： FC(C(NCC1=CC=CN=C1N1CCCCC1)=O)(OC1C=CC=C(C=O)C=1)F

Computed Properties

• Exact Mass: 389.15509786g/mol
• Monoisotopic Mass: 389.15509786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.5Ų

Additional information on 2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide

Introduction to 2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide (CAS No. 1384581-02-5)

2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide, identified by its CAS number 1384581-02-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fluoro-substituted aromatic rings, formyl functional groups, and piperidine-pyridine moieties. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The presence of fluoro atoms in the molecular structure is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug. Fluorinated compounds often exhibit enhanced metabolic stability, improved bioavailability, and altered binding affinities to biological targets. In the context of 2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide, the fluoro-substituted aromatic ring may contribute to its unique chemical properties, making it an attractive scaffold for designing novel therapeutic agents.

The formyl group (–CHO) in the molecule is another key feature that warrants detailed discussion. Formyl groups are highly reactive and can participate in various chemical transformations, including condensation reactions with amines to form amides or Schiff bases. This reactivity makes 2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide a versatile intermediate in synthetic chemistry. Furthermore, the formyl group can serve as a probe for studying enzyme-mediated reactions or for developing probes in biochemical assays.

The molecular structure also incorporates piperidine and pyridine rings, which are common motifs in many bioactive molecules. Piperidine derivatives are frequently found in drugs due to their ability to mimic the binding properties of natural amino acids and their favorable pharmacokinetic profiles. Pyridine rings, on the other hand, often enhance solubility and interact favorably with biological targets such as enzymes and receptors. The combination of piperidine and pyridine moieties in 2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide suggests potential interactions with multiple biological pathways, making it a candidate for multifunctional drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yll)methyl]acetamide with greater accuracy. These computational tools can simulate interactions with target proteins, estimate binding affinities, and predict metabolic pathways. Such insights are invaluable for guiding experimental design and optimizing lead compounds for therapeutic applications.

In the realm of drug discovery, 2,2-Difluoro-2-(3-formylphenoxy)-N-[ ( 2 - piperidin - 1 - ylpyridin - 3 - yll ) methyl ] acetamide has been explored as a potential scaffold for developing drugs targeting various diseases. For instance, its structural features may allow it to interact with enzymes involved in inflammatory pathways or signal transduction cascades. The compound’s ability to undergo further chemical modifications also makes it a valuable building block for generating libraries of derivatives with tailored biological activities.

One particularly exciting area of research involves the use of fluorinated compounds as probes in biochemical assays. Fluorine atoms can be detected using techniques such as fluorometry or nuclear magnetic resonance (NMR) spectroscopy, making them ideal for monitoring biological processes in real time. Researchers have leveraged this property to develop fluorescent probes that report on enzyme activity, protein-protein interactions, or cellular signaling events. The formyl group in CAS No. 1384581 - 02 - 5 could serve as a handle for attaching such probes or for generating derivatives that retain specific biological activities while providing diagnostic capabilities.

The pharmaceutical industry has long recognized the importance of structural diversity in drug design. Molecules like CAS No 1384581 - 02 - 5 exemplify this principle by combining multiple functional groups into a single framework. This approach not only increases the likelihood of finding biologically active compounds but also allows for fine-tuning of properties such as solubility, permeability, and metabolic stability. The integration of computational methods into high-throughput screening has further accelerated the process of identifying promising candidates from large libraries of compounds.

As our understanding of disease mechanisms grows more sophisticated, so too does our ability to design molecules that target them effectively. The complex architecture of CAS No 1384581 - 02 - 5, featuring fluoro-substituted aromatic rings and nitrogen-containing heterocycles, positions it as a compelling candidate for further investigation. Its potential applications span multiple therapeutic areas, including oncology, neurology, and immunology, where precise modulation of biological pathways is essential.

In conclusion, CAS No 1384581 - 02 - 5 represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups, coupled with recent advances in computational chemistry, makes it a valuable asset in the quest to discover new medicines that address unmet medical needs effectively.